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Compound of Interest

Compound Name: BIM-23190 hydrochloride

Cat. No.: B8144700 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide for the dissolution and use of BIM-23190
hydrochloride in cell culture applications. BIM-23190 is a selective somatostatin receptor

subtype 2 (SSTR2) and subtype 5 (SSTR5) agonist, making it a valuable tool for research in

oncology, endocrinology, and neurobiology. Adherence to proper dissolution and handling

protocols is critical to ensure experimental reproducibility and validity.

Properties of BIM-23190 Hydrochloride
A summary of the key physical and chemical properties of BIM-23190 hydrochloride is

presented in Table 1. Understanding these properties is essential for its effective use in a

laboratory setting.

Property Value Source

Molecular Formula C₅₇H₈₀ClN₁₃O₁₂S₂ [1]

Molecular Weight 1238.91 g/mol [1]

Appearance White to off-white solid [1]

Purity ≥98% N/A

Ki for SSTR2 0.34 nM [1][2][3]

Ki for SSTR5 11.1 nM [1][2][3]
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Solubility and Storage
Proper storage and the use of appropriate solvents are paramount to maintaining the stability

and activity of BIM-23190 hydrochloride.

Solvent Solubility Special Instructions

DMSO 100 mg/mL (80.72 mM)
Requires sonication for

complete dissolution.

Water 100 mg/mL (80.72 mM)
Requires sonication for

complete dissolution.

Storage Recommendations:

Powder: Store desiccated at -20°C for up to one year or at -80°C for up to two years.[1]

Stock Solutions: Prepare aliquots to avoid repeated freeze-thaw cycles.

In DMSO or water, store at -20°C for up to 1 month or at -80°C for up to 6 months.[1]

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO
This protocol describes the preparation of a concentrated stock solution of BIM-23190
hydrochloride in Dimethyl Sulfoxide (DMSO).

Materials:

BIM-23190 hydrochloride powder

Anhydrous, sterile DMSO

Sterile, amber microcentrifuge tubes

Calibrated micropipettes and sterile tips

Analytical balance
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Vortex mixer

Water bath sonicator

Procedure:

Equilibrate: Allow the vial of BIM-23190 hydrochloride powder to reach room temperature

before opening to prevent condensation.

Weigh: Accurately weigh the desired amount of BIM-23190 hydrochloride powder in a

sterile microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh

out 1.239 mg of the compound.

Add Solvent: Using a calibrated micropipette, add the calculated volume of anhydrous,

sterile DMSO to the powder. For 1.239 mg, add 100 µL of DMSO.

Dissolve: Vortex the solution for 1-2 minutes. If the compound is not fully dissolved, sonicate

the vial in a water bath for 5-10 minutes. Visually inspect the solution to ensure there are no

visible particles.

Aliquot and Store: Aliquot the 10 mM stock solution into smaller, single-use sterile amber

microcentrifuge tubes to minimize freeze-thaw cycles and light exposure. Store the aliquots

at -80°C.
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Workflow for Preparing BIM-23190 Stock Solution

Start: Equilibrate BIM-23190
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Complete Dissolution
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End: Stock Solution Ready

Click to download full resolution via product page

Caption: Workflow for preparing a BIM-23190 hydrochloride stock solution.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b8144700?utm_src=pdf-body-img
https://www.benchchem.com/product/b8144700?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8144700?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation of Working Solutions for Cell Culture
This protocol outlines the serial dilution of the DMSO stock solution to prepare working

concentrations for treating cells in culture. It is crucial to maintain a final DMSO concentration

below 0.5% (v/v) in the cell culture medium to avoid solvent-induced cytotoxicity. A DMSO

tolerance test for your specific cell line is highly recommended.

Materials:

10 mM BIM-23190 hydrochloride stock solution in DMSO

Sterile complete cell culture medium

Sterile microcentrifuge tubes or a 96-well plate for dilutions

Calibrated micropipettes and sterile tips

Procedure:

Thaw Stock Solution: Thaw one aliquot of the 10 mM BIM-23190 hydrochloride stock

solution at room temperature.

Intermediate Dilutions: Perform serial dilutions of the stock solution in sterile complete cell

culture medium to achieve the desired working concentrations. For example, to prepare a 10

µM working solution from a 10 mM stock, you can perform a 1:1000 dilution.

Final Treatment: Add the appropriate volume of the working solution to your cell culture

plates to achieve the final desired concentration.

Vehicle Control: It is imperative to include a vehicle control in your experiments. This control

should contain the same final concentration of DMSO as the highest concentration of BIM-
23190 hydrochloride used in your experiment, but without the compound. For example, if

the final concentration of DMSO in your highest treatment group is 0.1%, your vehicle control

should be cells treated with 0.1% DMSO in culture medium.

Example Dilution Series:
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Final
Concentrati
on

Volume of
10 mM
Stock (µL)

Volume of
Medium
(µL) for
Intermediat
e Dilution

Final
Volume in
Well (µL)

Volume of
Intermediat
e to Add
(µL)

Final DMSO
%

1 µM 1 99 1000 10 0.01%

100 nM 1 999 1000 10 0.001%

10 nM 1 9999 1000 10 0.0001%

1 nM 1 99999 1000 10 0.00001%

Note: This is an example. The optimal concentration range for BIM-23190 hydrochloride
should be determined empirically for each cell line and experimental endpoint. Based on its

high affinity for SSTR2, a starting concentration range of 1 nM to 1 µM is recommended for

dose-response studies.

Signaling Pathway
BIM-23190 acts as an agonist at SSTR2 and SSTR5, which are G-protein coupled receptors

(GPCRs). Activation of these receptors initiates a cascade of intracellular signaling events that

can lead to various cellular responses, including inhibition of hormone secretion and cell

proliferation.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b8144700?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8144700?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


SSTR2/SSTR5 Signaling Pathway

BIM-23190

SSTR2 / SSTR5

binds and activates

Gi Protein

activates

MAPK Pathway
(ERK1/2)

modulates

Adenylyl Cyclase

inhibits

Ca2+ Channels

inhibits

K+ Channels

activates

cAMP

Protein Kinase A

activates

↓ Hormone Secretion

inhibits

↓ Ca2+ Influx Hyperpolarization

↓ Cell Proliferation

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b8144700?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8144700?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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